Cas no 2229532-93-6 (4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol)

• Product Name: 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol
• CAS No: 2229532-93-6
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 6410614
• PubChem ID: 165969192
• Update Time: 2025-10-28

4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol
• EN300-1805680
• 2229532-93-6

• Inchi： 1S/C11H12N2O4/c1-15-8-3-6(4-9(16-2)11(8)14)7-5-10(12)17-13-7/h3-5,14H,12H2,1-2H3
• InChI Key： LVTZXKVKVVDFFP-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C2C=C(N)ON=2)C=1)OC)O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.7Ų

Additional information on 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol

Comprehensive Analysis of 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol (CAS No. 2229532-93-6)

The compound 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol (CAS No. 2229532-93-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic phenol derivative combines an amino-oxazole moiety with a dimethoxyphenol group, creating a versatile scaffold for drug discovery and organic synthesis. Researchers are particularly interested in its hydrogen-bonding capacity and electronic conjugation effects, which make it valuable for designing bioactive molecules and functional materials.

In the context of current scientific trends, this compound aligns with the growing demand for novel heterocyclic building blocks in medicinal chemistry. The presence of both electron-donating methoxy groups and an electron-withdrawing oxazole ring creates interesting electronic push-pull effects that are being explored for photophysical applications. Recent literature searches reveal increasing interest in such multifunctional aromatic systems, particularly for their potential in small-molecule therapeutics and organic electronics.

The synthetic accessibility of 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol has been demonstrated through several published routes, typically involving oxazole ring formation followed by phenolic coupling reactions. Its crystalline properties and solubility characteristics have been characterized in various solvents, showing good stability under standard laboratory conditions. These physicochemical properties make it particularly attractive for high-throughput screening applications and structure-activity relationship studies.

From a drug discovery perspective, the compound's privileged structure combines features found in many biologically active molecules. The amino-oxazole component is known to participate in key molecular interactions with biological targets, while the dimethoxyphenol moiety may contribute to membrane permeability and metabolic stability. These attributes have led to its investigation as a potential scaffold for kinase inhibitors and GPCR modulators in recent patent literature.

In material science applications, the conjugated π-system of this molecule shows promise for organic semiconductor development. Its ability to form intermolecular hydrogen bonds while maintaining planar geometry makes it interesting for molecular self-assembly studies. Researchers are particularly examining its charge transport properties and potential use in optoelectronic devices, where such donor-acceptor architectures are increasingly valuable.

The spectroscopic characterization of 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol reveals distinct UV-Vis absorption bands attributable to its π-π* transitions, with additional features from the n-π* transitions of the oxazole nitrogen. These optical properties are currently being explored for potential fluorescence labeling applications and as molecular probes in biochemical assays. The compound's NMR fingerprint has been thoroughly documented, showing characteristic shifts for the aromatic protons and methoxy groups that aid in structural verification.

Recent computational studies have modeled the electronic structure and frontier molecular orbitals of this compound, predicting interesting redox behavior that could be exploited in electrocatalytic systems. The HOMO-LUMO gap calculations suggest potential applications in organic photovoltaic materials, aligning with current research trends toward sustainable energy solutions. These theoretical predictions are now being validated experimentally in several academic laboratories.

From a green chemistry perspective, synthetic approaches to this compound have evolved to incorporate catalytic methods and atom-economical transformations. Recent work has demonstrated its preparation using microwave-assisted synthesis, significantly reducing reaction times and improving yields. Such methodological advances address the growing demand for sustainable synthetic protocols in modern chemical research.

The structure-activity relationships of derivatives based on this core structure are actively being explored, particularly in the context of fragment-based drug design. The compound's molecular weight and polar surface area fall within desirable ranges for lead compound development, making it a valuable starting point for medicinal chemistry optimization. Several research groups have reported successful structure diversification at both the amino group and phenolic positions.

In conclusion, 4-(5-amino-1,2-oxazol-3-yl)-2,6-dimethoxyphenol represents a fascinating case study in multidisciplinary chemical research. Its unique structural features bridge interests across pharmaceutical development, material science, and fundamental chemistry. As research continues to uncover new applications for this versatile compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.